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Introduction
Propamidine, an aromatic diamidine, is an antiseptic and disinfectant agent with a significant

role in ophthalmic research, primarily due to its potent activity against Acanthamoeba, the

causative agent of Acanthamoeba keratitis (AK), a severe and painful corneal infection.[1][2]

This document provides detailed application notes and protocols for researchers utilizing

propamidine in ophthalmic studies, with a focus on its use in the investigation and treatment of

AK. Propamidine is commercially available as propamidine isethionate 0.1% ophthalmic

solution, commonly known by the brand name Brolene®.[2][3]

Mechanism of Action
Propamidine exerts its antimicrobial effects by targeting fundamental cellular processes. It is

recognized as a DNA synthesis inhibitor.[4][5] Additionally, it is suggested that diamidines like

propamidine can disrupt the biosynthesis of proteins and nucleic acids, crucial for the survival

and proliferation of microorganisms.[6] In the context of Acanthamoeba, propamidine is

effective against both the active trophozoite and the dormant cyst stages.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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